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Compound of Interest

Compound Name: 5-Iodo-2-methylaniline

Cat. No.: B1348545 Get Quote

Technical Guide: 5-Iodo-2-methylaniline
An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties of

5-Iodo-2-methylaniline, a key intermediate in various synthetic processes. This document is

intended for researchers, scientists, and professionals involved in drug development and

chemical synthesis.

Core Properties of 5-Iodo-2-methylaniline
5-Iodo-2-methylaniline, also known as 2-Amino-4-iodotoluene or 5-Iodo-o-toluidine, is an

aromatic amine.[1] Its structure, featuring an iodine substituent, makes it a versatile reagent in

organic synthesis.[1][2][3] It is particularly valuable in the production of pharmaceuticals,

agrochemicals, and dyes.[1][2][3]

The quantitative properties of 5-Iodo-2-methylaniline are summarized in the table below for

easy reference.
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Property Value

Molecular Formula C₇H₈IN[1]

Linear Formula IC₆H₃(CH₃)NH₂[4][5]

Molecular Weight 233.05 g/mol [1][2][3][4]

CAS Number 83863-36-6[1][4][5]

Melting Point 48-52 °C[1][2][4][5]

Boiling Point 273 °C at 760 mmHg[1][2][4][5]

Appearance
Light yellow to brown to dark green powder or

crystal[1][2][3]

Purity ≥97%[4][5]

Experimental Protocols
Detailed experimental protocols for 5-Iodo-2-methylaniline are highly specific to the reaction

in which it is being used. As a chemical intermediate, it can be a starting material or a building

block in a multi-step synthesis. The precise experimental conditions, including solvents,

catalysts, temperature, and reaction time, will vary depending on the target molecule.

Researchers should consult specialized synthetic organic chemistry literature for protocols

relevant to their specific application.

Biological Activity and Signaling Pathways
As a chemical reagent and building block, 5-Iodo-2-methylaniline is not typically associated

with direct biological activity or specific signaling pathways. Its primary role in a drug

development context is as a component in the synthesis of more complex, biologically active

molecules.[1][2] The final pharmaceutical product may have a specific signaling pathway, but

this is not an intrinsic property of the 5-Iodo-2-methylaniline intermediate itself.

General Experimental Workflow
The following diagram illustrates a general workflow for a chemical synthesis reaction involving

an intermediate like 5-Iodo-2-methylaniline. This represents a logical progression from
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starting materials to a final, purified product.

Preparation

Reaction

Workup & Purification

Analysis

Starting Materials
(e.g., 5-Iodo-2-methylaniline)

Chemical Reaction
(e.g., Coupling, Substitution)

Reagents & Solvent

Reaction Quenching
& Extraction

Purification
(e.g., Chromatography, Recrystallization)

Characterization
(e.g., NMR, MS, HPLC)

Final Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1348545?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General workflow for a chemical synthesis experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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